Cas no 1806324-51-5 (Ethyl 3-cyano-2-methyl-6-nitrophenylacetate)

• Product Name: Ethyl 3-cyano-2-methyl-6-nitrophenylacetate
• CAS No: 1806324-51-5
• MF: C₁₂H₁₂N₂O₄
• MW: 248.234683036804
• CID: 5003260
• Update Time: 2025-11-01

Ethyl 3-cyano-2-methyl-6-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-methyl-6-nitrophenylacetate

• Inchi： 1S/C12H12N2O4/c1-3-18-12(15)6-10-8(2)9(7-13)4-5-11(10)14(16)17/h4-5H,3,6H2,1-2H3
• InChI Key： CARCGHKMGMCFLW-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(=CC=C(C#N)C=1C)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 368
• XLogP3: 2
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 3-cyano-2-methyl-6-nitrophenylacetate

Ethyl 3-cyano-2-methyl-6-nitrophenylacetate: A Comprehensive Overview

Ethyl 3-cyano-2-methyl-6-nitrophenylacetate, with the CAS number 1806324-51-5, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which includes a cyano group, a nitro group, and an ethoxy acetate group attached to a phenyl ring. The combination of these functional groups makes it a versatile molecule with potential applications in various areas of research and industry.

The cyano group (-C≡N) is known for its ability to participate in nucleophilic substitution reactions, while the nitro group (-NO₂) introduces electron-withdrawing effects, enhancing the reactivity of the molecule. The ethoxy acetate group (-OAc) adds further functionality, making this compound a valuable intermediate in organic synthesis. Recent studies have highlighted its role in the development of novel pharmaceutical agents, particularly in the design of drugs targeting specific biological pathways.

One of the most notable aspects of Ethyl 3-cyano-2-methyl-6-nitrophenylacetate is its ability to undergo a variety of transformations under different reaction conditions. For instance, the cyano group can be converted into an amine or an alkyne, offering flexibility in synthetic routes. Similarly, the nitro group can be reduced to an amino group, which is a common step in drug discovery processes. These transformations underscore the importance of this compound as a building block in organic synthesis.

Recent research has also explored the use of Ethyl 3-cyano-2-methyl-6-nitrophenylacetate in materials science. Its unique electronic properties make it a candidate for applications in semiconductors and optoelectronic devices. The combination of electron-withdrawing and electron-donating groups on the phenyl ring creates a molecule with interesting photophysical properties, which could be harnessed for advanced materials development.

In addition to its synthetic applications, this compound has shown promise in agrochemical research. The nitro group and cyano group contribute to its pesticidal activity, making it a potential candidate for developing new generations of pesticides. However, further studies are required to fully understand its efficacy and environmental impact.

The synthesis of Ethyl 3-cyano-2-methyl-6-nitrophenylacetate involves multiple steps, including Friedel-Crafts acylation and subsequent functionalization. The process requires precise control over reaction conditions to ensure high yields and purity. Researchers have recently developed more efficient methods for synthesizing this compound, leveraging modern catalytic techniques and green chemistry principles.

From a structural perspective, Ethyl 3-cyano-2-methyl-6-nitrophenylacetate exhibits a high degree of symmetry due to the placement of substituents on the phenyl ring. This symmetry influences its physical properties, such as melting point and solubility, which are critical factors in determining its suitability for various applications.

In conclusion, Ethyl 3-cyano-2-methyl-6-nitrophenylacetate is a multifaceted compound with diverse applications across organic chemistry, materials science, and agrochemical research. Its unique combination of functional groups makes it an invaluable tool for researchers seeking to develop innovative solutions in these fields. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in scientific advancements.